Octaaminophenylsilsesquioxane
Overview
Description
Octaaminophenylsilsesquioxane is a useful research compound. Its molecular formula is C48H48N8O12Si8 and its molecular weight is 1153.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nanocomposite Materials
Octaaminophenylsilsesquioxane (OAPS) has been utilized in the creation of nanocomposite materials. For instance, OAPS was used in synthesizing a three-dimensional polyimide by reacting with pyromellitic dianhydride, leading to materials with significant thermal stability and high char yields, as demonstrated by Tamaki et al. (2003) (Tamaki, Choi, & Laine, 2003). Additionally, Choi et al. (2003) developed hybrid composites by combining OAPS with various epoxides and dianhydrides, resulting in films with exceptional oxygen barrier properties (Choi, Yee, & Laine, 2003).
Thermal Properties and Nanoreinforcement
Bolln et al. (1997) explored the thermal properties of OAPS derivatives, revealing their high thermal stability under varying conditions (Bolln, Tsuchida, Frey, & Mülhaupt, 1997). In the field of nanoreinforcement, Liu and Zheng (2005) used OAPS as a crosslinking agent in polyurethane networks, enhancing the networks' thermal stability and glass transition temperatures (Liu & Zheng, 2005).
Drug Delivery Systems
Cationic polyhedral oligomeric silsesquioxane (POSS) units, which include OAPS, have been identified as promising carriers for drug delivery processes due to attributes like biocompatibility and efficient cellular uptake, as discussed by McCusker et al. (2005) (McCusker, Carroll, & Rotello, 2005).
Leather Tanning Process
Gao et al. (2019) presented a novel, chrome-free leather tanning process using octa(aminosilsesquioxane) combined with other agents, enhancing the thermal stability and structural integrity of leather (Gao, Pingping, Shi, Li, Li, Lyu, & Ma, 2019).
Epoxy Nanocomposites
Choi, Kim, and Laine (2004) explored the use of OAPS in epoxy-functionalized cube nanocomposites, demonstrating improved thermal stability and mechanical properties in the resulting materials (Choi, Kim, & Laine, 2004).
properties
IUPAC Name |
3-[3,5,7,9,11,13,15-heptakis(3-aminophenyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H48N8O12Si8/c49-33-9-1-17-41(25-33)69-57-70(42-18-2-10-34(50)26-42)60-73(45-21-5-13-37(53)29-45)62-71(58-69,43-19-3-11-35(51)27-43)64-75(47-23-7-15-39(55)31-47)65-72(59-69,44-20-4-12-36(52)28-44)63-74(61-70,46-22-6-14-38(54)30-46)67-76(66-73,68-75)48-24-8-16-40(56)32-48/h1-32H,49-56H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDAAEUGJSKIIGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[Si]23O[Si]4(O[Si]5(O[Si](O2)(O[Si]6(O[Si](O3)(O[Si](O4)(O[Si](O5)(O6)C7=CC=CC(=C7)N)C8=CC=CC(=C8)N)C9=CC=CC(=C9)N)C1=CC=CC(=C1)N)C1=CC=CC(=C1)N)C1=CC=CC(=C1)N)C1=CC=CC(=C1)N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H48N8O12Si8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1153.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
